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This guide provides a comprehensive technical overview of Methyl 4-methylaminobenzoate
(M4MB), a key chemical intermediate. Designed for researchers, chemists, and professionals
in drug development, this document delves into the molecule's fundamental properties,
provides a field-proven synthesis protocol with mechanistic insights, outlines robust analytical
characterization methods, and explores its applications in modern chemical and
pharmaceutical research.

Introduction and Core Properties

Methyl 4-methylaminobenzoate (CAS No: 18358-63-9) is an organic compound featuring a
para-substituted benzene ring with a methyl ester and a secondary amine (N-methylamino)
group.[1][2] This structure makes it a valuable and versatile building block in organic synthesis,
particularly as a scaffold for constructing more complex molecules with potential biological
activity. Its utility stems from the dual reactivity of the amine and ester functionalities, allowing
for a wide range of chemical transformations.

Physicochemical and Structural Data
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The fundamental properties of Methyl 4-methylaminobenzoate are summarized below. This
data is critical for its handling, reaction setup, and analytical identification.

Property Value Source
methyl 4-

IUPAC Name _ [2]
(methylamino)benzoate

CAS Number 18358-63-9 [1]

Molecular Formula CoH11NO2 [11[2]

Molecular Weight 165.19 g/mol [1112]

White to off-white
Appearance . _ [3]
powder/crystalline solid

Melting Point 95 °C [3]

LLAMGYUWYUMHCH-
InChiKey [1]
UHFFFAOYSA-N

Synthesis and Mechanistic Considerations: Fischer-
Speier Esterification

A reliable and scalable method for preparing Methyl 4-methylaminobenzoate is the acid-
catalyzed esterification of its corresponding carboxylic acid, 4-(methylamino)benzoic acid. This
classic transformation, known as the Fischer-Speier esterification, is governed by an
equilibrium that is driven toward the product by using a large excess of the alcohol reactant,
which also serves as the solvent.[4][5]

Experimental Protocol: A Self-Validating System

This protocol is designed to be self-validating, where successful execution relies on
understanding the function of each step.

Materials:

 4-(Methylamino)benzoic acid
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e Anhydrous Methanol (MeOH)

o Concentrated Sulfuric Acid (H2SOa)

e Saturated Sodium Bicarbonate (NaHCOs3) solution

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)

o Ethyl Acetate (EtOAC)

e Hexanes

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, suspend 4-(methylamino)benzoic acid (1.0 eq) in anhydrous methanol (20-30 mL
per gram of acid).

o Causality:Anhydrous methanol is used in large excess to act as both the reactant and the
solvent, pushing the reaction equilibrium towards the ester product according to Le
Chatelier's principle. The use of anhydrous conditions prevents the reverse reaction
(hydrolysis).

o Catalyst Addition: While stirring, cool the flask in an ice bath and slowly add concentrated
sulfuric acid (0.1-0.2 eq) dropwise.

o Causality:Sulfuric acid is a strong acid catalyst that protonates the carbonyl oxygen of the
carboxylic acid, making the carbonyl carbon more electrophilic and thus more susceptible
to nucleophilic attack by methanol.

e Reflux: Heat the mixture to reflux (approx. 65 °C) and maintain for 4-6 hours. Monitor the
reaction progress by Thin-Layer Chromatography (TLC) until the starting material is
consumed.

o Causality:Heating provides the necessary activation energy for the reaction. Refluxing
ensures a constant reaction temperature without loss of the volatile methanol solvent.
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o Work-up & Neutralization: Cool the reaction mixture to room temperature and remove the
bulk of the methanol under reduced pressure using a rotary evaporator. Re-dissolve the
residue in ethyl acetate.

o Carefully add saturated sodium bicarbonate solution to the organic layer in a separatory
funnel. Continue adding until effervescence ceases, indicating complete neutralization of the
acid catalyst.

o Causality:The bicarbonate base (HCOs™) neutralizes the sulfuric acid catalyst and any
unreacted carboxylic acid, converting them into water-soluble salts that can be removed in
the aqueous phase. This step is critical for preventing product degradation during
subsequent steps.

» Extraction & Drying: Separate the organic layer. Wash sequentially with water and then
brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

o Causality:Washing with water removes residual water-soluble impurities. The brine wash
helps to break any emulsions and begins the drying process by removing bulk water.
Anhydrous MgSOa4 removes the final traces of water from the organic solvent.

« Purification: The resulting crude solid can be purified by recrystallization from a suitable
solvent system, such as ethyl acetate/hexanes, to yield pure Methyl 4-methylaminobenzoate.

Workflow and Mechanistic Diagram

The synthesis workflow is a logical progression from reaction to purification.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8343159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Methyl 4-methylaminobenzoate
(Scaffold)
/ Chemical Di\iersification \

(Acylation of Amine) (Alkylation of Amine) (Ester Hydrolysis)

-~

~

I
\\ I -~
~ | P

~_ . P
Compound Libra@
)

(Diverse Analogs

High-Throughput Screening

(e.g., DPP-4 Assay)

Hit Compound Identified

Click to download full resolution via product page

Caption: Role of MAMB as a scaffold in a drug discovery workflow.

Safety and Handling

As with any laboratory chemical, proper handling of Methyl 4-methylaminobenzoate is essential

for safety.
* GHS Hazard Classification: The compound is classified with the following hazards:

o Causes serious eye irritation (H319). [2][6] * Causes skin irritation (H315). [2][6] * May be
harmful if swallowed (H302). [2] * May cause respiratory irritation (H335). [2]* Personal
Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles with
side-shields, chemical-resistant gloves, and a lab coat. [6]* Handling: Handle in a well-
ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust. Avoid
contact with skin, eyes, and clothing. [6][7]* Storage: Keep containers tightly closed and
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store in a dry, cool, and well-ventilated place away from incompatible materials such as
strong oxidizing agents. [7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


http://www.sciencemadness.org/talk/viewthread.php?tid=73288
http://www.sciencemadness.org/talk/viewthread.php?tid=73288
https://www.echemi.com/sds/methyl-4-methylaminobenzoate-pd181109101865.html
https://www.fishersci.com/store/msds?partNumber=AAA1346014&productDescription=METHL+4-%28METHLAMINO%29BNZOAT+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1171514&productDescription=METHYL+4-AMINOBENZOATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b8343159/docs#an-in-depth-technical-guide-to-methyl-4-methylaminobenzoate-synthesis-characterization-and-applications
https://www.benchchem.com/product/b8343159/docs#an-in-depth-technical-guide-to-methyl-4-methylaminobenzoate-synthesis-characterization-and-applications
https://www.benchchem.com/product/b8343159/docs#an-in-depth-technical-guide-to-methyl-4-methylaminobenzoate-synthesis-characterization-and-applications
https://www.benchchem.com/product/b8343159/docs#an-in-depth-technical-guide-to-methyl-4-methylaminobenzoate-synthesis-characterization-and-applications
https://www.benchchem.com/product/b8343159/docs#an-in-depth-technical-guide-to-methyl-4-methylaminobenzoate-synthesis-characterization-and-applications
https://www.benchchem.com/product/b8343159?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8343159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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